Cas no 1324008-34-5 (3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one)

• Product Name: 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one
• CAS No: 1324008-34-5
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 5984438
• PubChem ID: 86811662
• Update Time: 2025-05-27

3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one
• 1324008-34-5
• 3-[2-(4-fluorophenyl)hydrazin-1-ylidene]cyclohexan-1-one
• (3Z)-3-[(4-Fluorophenyl)hydrazinylidene]cyclohexan-1-one
• EN300-182868

• Inchi： 1S/C12H13FN2O/c13-9-4-6-10(7-5-9)14-15-11-2-1-3-12(16)8-11/h4-7,14H,1-3,8H2/b15-11-
• InChI Key： JKGMYVMJGKGJDF-PTNGSMBKSA-N
• SMILES： FC1C=CC(=CC=1)N/N=C1\CC(CCC\1)=O

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one

Comprehensive Overview of 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one (CAS No. 1324008-34-5): Properties, Applications, and Research Insights

The compound 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one (CAS No. 1324008-34-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. With a molecular framework combining a cyclohexenone core and a 4-fluorophenylhydrazine moiety, this compound exhibits intriguing reactivity and potential biological activity. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules, especially those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for fluorinated organic compounds like 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one has surged, driven by the pharmaceutical industry's focus on fluorine-containing drugs. Fluorine atoms are known to enhance metabolic stability, bioavailability, and binding affinity in drug molecules. This aligns with trending topics such as "rational drug design" and "targeted therapeutics," which dominate scientific discussions and search engine queries. The presence of the 4-fluorophenyl group in this compound makes it a valuable candidate for further derivatization in medicinal chemistry projects.

From a synthetic chemistry perspective, the hydrazin-1-ylcyclohex-2-en-1-one scaffold offers versatile reactivity. It can participate in condensation reactions, cyclizations, and nucleophilic additions, making it a multifunctional building block for heterocyclic systems. Laboratories exploring "green chemistry approaches" or "catalyst-free reactions" may find this compound particularly useful due to its balanced reactivity profile. Computational chemists also study such structures for "molecular docking" simulations, as the enone group can mimic natural substrates in enzymatic pockets.

The physicochemical properties of CAS No. 1324008-34-5 contribute to its utility. Its moderate polarity allows for solubility in common organic solvents like DMSO or ethanol, facilitating laboratory handling. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for characterization, addressing another common search query: "how to analyze fluorinated hydrazine derivatives." Stability studies suggest that proper storage under inert atmospheres can preserve its integrity, a practical consideration for industrial applications.

Emerging applications of 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one extend to materials science, where its conjugated system could contribute to organic electronic materials. Researchers investigating "small molecule semiconductors" or "photoresponsive compounds" have shown interest in similar structures. The compound's ability to form coordination complexes with metals also opens avenues in catalysis research, particularly for asymmetric transformations—a hot topic in synthetic methodology development.

Quality control protocols for 1324008-34-5 emphasize the importance of chromatographic purity and structural verification, addressing frequent purchaser concerns. Suppliers often provide detailed COA (Certificate of Analysis) documents, which align with the growing market demand for "highly characterized research chemicals." This transparency supports reproducibility in academic and industrial research—a critical factor given recent discussions about "reproducibility crises" in chemical sciences.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly through SAR studies (Structure-Activity Relationship). The integration of machine learning in compound optimization could further unlock its potential, connecting to the booming interest in "AI-assisted drug discovery." As sustainable chemistry gains momentum, novel synthetic routes for 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one using biocatalysis or flow chemistry may emerge as environmentally friendly alternatives.

In conclusion, 3-2-(4-fluorophenyl)hydrazin-1-ylcyclohex-2-en-1-one represents a compelling case study in modern chemical research, bridging pharmaceutical relevance, synthetic versatility, and materials potential. Its CAS No. 1324008-34-5 serves as a key identifier for researchers navigating chemical databases, while its structural features continue to inspire innovation across multiple disciplines. As scientific inquiries increasingly focus on "precision molecular design" and "functional group interplay," this compound's profile remains dynamically aligned with contemporary research trajectories.